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Compound of Interest

Compound Name: Boc-DPhe-OSu

CAS No.: 74124-84-8

Cat. No.: B8062532

Get Quote

Boc-DPhe-OSu is an activated ester widely used in solid-phase peptide synthesis (SPPS) to

introduce D-phenylalanine.[1] Its reactivity lies in the N-hydroxysuccinimide (NHS) ester moiety,

which is susceptible to nucleophilic attack (by amines) and hydrolysis (by moisture).[1]

Table 1: Physicochemical & Hazard Data
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Property Specification

Chemical Name
Boc-D-Phenylalanine N-hydroxysuccinimide

ester

CAS Number
3674-18-8 (D-isomer); Note: 3674-06-4 is the L-

isomer

Molecular Formula C₁₈H₂₂N₂O₆

Reactivity
Moisture sensitive; reacts rapidly with amines

and bases.[1][2]

GHS Classification
Warning; Causes skin irritation (H315), Eye

irritation (H319).

Waste Class (RCRA)

Not P- or U-listed.[1] Managed as Characteristic

Hazardous Waste (due to potential

reactivity/toxicity).[1]

Pre-Disposal Inactivation (Quenching Protocol)
Direct disposal of active esters into general waste streams can pose safety risks due to

potential exothermic reactions with other waste components (e.g., waste amines).

Best Practice: Perform Controlled Hydrolysis to convert the reactive ester into inert byproducts

(Boc-D-Phenylalanine and N-hydroxysuccinimide) prior to disposal.[1]

Protocol: Chemical Inactivation
Reagents: 1.0 M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (NaHCO₃).

PPE: Nitrile gloves, safety goggles, lab coat, fume hood.[3]

Dissolution: Dissolve the waste Boc-DPhe-OSu in a minimal amount of organic solvent

(Acetone or Ethanol).[1]

Hydrolysis: Slowly add an equal volume of 1.0 M NaOH.

Mechanism:[4] The hydroxide ion attacks the carbonyl, cleaving the NHS leaving group.
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Observation: The solution may warm slightly.[5]

Completion: Stir for 30–60 minutes. The mixture now contains the free acid (Boc-D-Phe-OH)

and NHS, both of which are significantly less reactive.[1]

Neutralization: Adjust pH to ~7 using dilute HCl if required by your facility's waste acceptance

criteria.[1]

Disposal Workflows
Select the appropriate workflow based on the physical state of the waste.

Scenario A: Solid Waste (Expired/Excess Reagent)
Do NOT dispose of in regular trash.

Packaging: Place the solid container inside a secondary clear plastic bag (double

containment).

Labeling: "Solid Chemical Waste – Toxic/Irritant."[1] List constituents: Boc-D-Phenylalanine

NHS ester.[1]

Disposal: Transfer to the facility's Hazardous Waste Accumulation Area for incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)[1]

Segregation: Do not mix with oxidizing acids (e.g., Nitric acid) or strong oxidizers.

Solvent Compatibility:

If dissolved in DMF/DMSO: Segregate into "Non-Halogenated Organic Waste."[1]

If dissolved in DCM/Chloroform: Segregate into "Halogenated Organic Waste."[1]

Labeling: List all solvents and the active ester concentration (approximate).

Visual Disposal Decision Matrix
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The following diagram illustrates the logical flow for determining the correct disposal path,

ensuring compliance and safety.
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Figure 1: Decision matrix for the segregation and treatment of Boc-DPhe-OSu waste streams.

Emergency Response (Spills)
Dry Spill:

Don PPE (N95 mask is critical to avoid inhaling dust).[1][3]

Gently sweep up using a brush and dustpan; avoid generating dust clouds.[1]

Place in a sealed container labeled "Hazardous Waste - Spilled Material."[1]

Clean area with soap and water; collect rinsate as liquid waste.[1]

Wet Spill:

Absorb with vermiculite, sand, or commercial spill pads.

Do not use combustible materials (sawdust) if the solvent is flammable.

Collect absorbent into a sealed bag/container for disposal.[1][3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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